Cas no 2225179-36-0 (2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid)

• Product Name: 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid
• CAS No: 2225179-36-0
• MF: C₁₁H₁₅BO₃
• MW: 206.05
• CID: 5143692
• PubChem ID: 133555225
• Update Time: 2025-06-08

2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid
• 2225179-36-0
• (5-Cyclopropyl-4-methoxy-2-methylphenyl)boronic acid

• Inchi： 1S/C11H15BO3/c1-7-5-11(15-2)9(8-3-4-8)6-10(7)12(13)14/h5-6,8,13-14H,3-4H2,1-2H3
• InChI Key： WKYYSZRWLGREMY-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CC2)=C(OC)C=C1C

Computed Properties

• Exact Mass: 206.1114245g/mol
• Monoisotopic Mass: 206.1114245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid

Introduction to 2-Methyl-4-methoxy-5-cyclopropylphenylboronic Acid (CAS No: 2225179-36-0)

2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No) 2225179-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are well-known for their versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The unique structural features of this molecule, including its methyl, methoxy, and cyclopropyl substituents, contribute to its distinct chemical properties and reactivity patterns, making it a valuable building block in the synthesis of complex molecules.

The structure of 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid features a phenyl ring substituted with a boronic acid group at the 4-position, a methyl group at the 2-position, and a cyclopropyl group at the 5-position. This arrangement imparts specific steric and electronic characteristics to the molecule, influencing its interaction with other chemical entities. Boronic acids are particularly interesting due to their ability to form stable complexes with diols and other boron-containing compounds, facilitating various catalytic processes. The presence of the methoxy group enhances the electron density on the boron atom, making it more susceptible to nucleophilic attack while also influencing the overall solubility and stability of the compound.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The utility of 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid lies in its potential as an intermediate in the synthesis of biologically active compounds. For instance, its participation in cross-coupling reactions allows chemists to construct complex aromatic frameworks that are prevalent in many drug molecules. The cyclopropyl group, a relatively rare structural motif in pharmaceuticals, introduces rigidity to the molecular scaffold, which can be advantageous for optimizing binding interactions with biological targets.

One of the most compelling aspects of this compound is its role in drug discovery and development. Boronic acids have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. While 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid itself may not exhibit direct biological activity, its derivatives have shown promise in modulating various disease pathways. For example, modifications at the boron atom or the phenolic hydroxyl groups can lead to compounds with enhanced bioavailability or targeted action. The growing interest in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) also highlights the importance of boronic acids as linkers or functional units due to their ability to form stable coordination bonds with metals or other organic units.

The synthesis of 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid typically involves multi-step organic transformations starting from readily available precursors. The introduction of the cyclopropyl group often requires specialized methodologies such as ring-closing metathesis or cyclization reactions. Advanced computational techniques have been employed to predict optimal reaction conditions and minimize unwanted side products. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used analytical methods to confirm the purity and structure of the final product.

In terms of applications in materials science, this compound has found utility in the development of advanced polymers and coatings. Boronic acid-functionalized polymers exhibit unique properties such as tunable solubility, biodegradability, and thermal stability. These characteristics make them suitable for applications ranging from biomedical devices to environmentally friendly packaging materials. The ability to incorporate bulky substituents like cyclopropyl groups into polymer backbones allows for fine-tuning of material properties without compromising performance.

The pharmaceutical industry has also explored boronic acids as therapeutic agents or prodrugs. For instance, certain boron-containing compounds have demonstrated efficacy in treating osteoporosis by inhibiting bone resorption through mechanisms involving boron-carbon bonds formed via cross-coupling reactions. While 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid is not directly used as a drug, its derivatives could serve as key intermediates in synthesizing novel therapeutic entities.

Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for boronic acids. Catalytic methods that minimize waste and energy consumption are being prioritized over traditional multi-step syntheses. Additionally, biocatalytic approaches using enzymes have shown promise in selectively functionalizing boronic acid derivatives under mild conditions.

The future prospects for 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid are promising given its versatility as a synthetic intermediate. As drug discovery continues to evolve towards more personalized medicine, compounds like this one will play an increasingly critical role in generating libraries of diverse molecules for high-throughput screening. Furthermore, innovations in polymer chemistry may unlock new applications for this compound in smart materials and nanotechnology.

In conclusion, 2-Methyl-4-methoxy-5-cyclopropylphenylboronic acid (CAS No: 2225179-36-0) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on complex molecular architectures while offering potential benefits in pharmaceuticals and materials science. As research progresses，this compound is expected to continue contributing significantly to scientific advancements.